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Compound of Interest

Compound Name:
2-Iodo-5-(trifluoromethyl)benzoic

acid

Cat. No.: B079490 Get Quote

Abstract
2-Iodo-5-(trifluoromethyl)benzoic acid is an important halogenated aromatic carboxylic acid.

Its unique molecular structure, featuring both an iodine atom and a trifluoromethyl group,

makes it a valuable intermediate in the synthesis of a variety of chemical compounds,

particularly in the pharmaceutical and agrochemical industries. This technical guide provides a

comprehensive overview of the available Material Safety Data Sheet (MSDS) information,

including its chemical and physical properties, safety and handling protocols, and toxicological

data.

Chemical and Physical Properties
2-Iodo-5-(trifluoromethyl)benzoic acid is a solid at room temperature. The trifluoromethyl

group, a strong electron-withdrawing group, and the iodine atom significantly influence the

electronic properties and reactivity of the benzoic acid moiety.

Table 1: Physical and Chemical Properties of 2-Iodo-5-(trifluoromethyl)benzoic acid
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Property Value

CAS Number 702641-04-1

Molecular Formula C₈H₄F₃IO₂

Molecular Weight 316.02 g/mol

Appearance White to off-white solid

Melting Point 171-172 °C

Boiling Point 301.4 ± 42.0 °C (Predicted)

Density 2.005 g/cm³

pKa 2.43 ± 0.10 (Predicted)

Storage Temperature 2-8°C (Protect from light)

Safety and Handling
Proper safety precautions are essential when handling 2-Iodo-5-(trifluoromethyl)benzoic
acid. This compound is classified as harmful and an irritant.

Hazard Identification
GHS Pictograms:

alt text

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

First Aid Measures
After inhalation: Supply fresh air. If required, provide artificial respiration. Keep patient warm.

Seek immediate medical advice.

After skin contact: Immediately wash with water and soap and rinse thoroughly. Seek

immediate medical advice.

After eye contact: Rinse opened eye for several minutes under running water. Then consult a

doctor.

After swallowing: Seek immediate medical advice.

Firefighting Measures
Suitable extinguishing agents: Carbon dioxide, extinguishing powder or water spray. Fight

larger fires with water spray or alcohol resistant foam.

Special hazards arising from the substance or mixture: During heating or in case of fire,

poisonous gases are produced.

Handling and Storage
Handling: Ensure good ventilation at the workplace.

Storage: Store in a cool, dry place in tightly closed containers. Store away from oxidizing

agents.
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Toxicological Information
Detailed toxicological studies specifically on 2-Iodo-5-(trifluoromethyl)benzoic acid are not

readily available in the public domain. However, information on related compounds, such as

other halogenated benzoic acids, can provide some insight. The hazard statements indicate

that the compound is harmful if swallowed, inhaled, or in contact with skin, and it is an irritant to

the skin, eyes, and respiratory system.

Applications in Research and Development
2-Iodo-5-(trifluoromethyl)benzoic acid serves as a key building block in organic synthesis,

particularly for the introduction of the 2-iodo-5-(trifluoromethyl)phenyl moiety into larger

molecules. This is of significant interest in drug discovery and the development of new

agrochemicals. The presence of the iodine atom allows for various cross-coupling reactions

(e.g., Suzuki, Heck, Sonogashira couplings), enabling the formation of carbon-carbon and

carbon-heteroatom bonds. The trifluoromethyl group can enhance the metabolic stability,

lipophilicity, and binding affinity of a molecule to its biological target.

Logical Relationship: Role as a Synthetic Intermediate

Logical Flow: Synthetic Utility

2-Iodo-5-(trifluoromethyl)benzoic acid

Versatile Chemical Intermediate

Pharmaceuticals Agrochemicals Introduction of
2-iodo-5-(trifluoromethyl)phenyl moiety

Cross-coupling reactions
(e.g., Suzuki, Heck)

Enhanced biological properties
(metabolic stability, lipophilicity)
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Click to download full resolution via product page

Caption: Synthetic utility of 2-Iodo-5-(trifluoromethyl)benzoic acid.

Conclusion
2-Iodo-5-(trifluoromethyl)benzoic acid is a valuable chemical intermediate with significant

potential in the development of new bioactive molecules. While detailed experimental protocols

and biological pathway information are not extensively documented in publicly accessible

literature, its structural features strongly suggest its utility in medicinal chemistry and materials

science. Users must adhere to strict safety protocols when handling this compound due to its

hazardous properties. Further research into the biological effects and synthetic applications of

this molecule is warranted.

To cite this document: BenchChem. [2-Iodo-5-(trifluoromethyl)benzoic acid MSDS
information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079490#2-iodo-5-trifluoromethyl-benzoic-acid-msds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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